![molecular formula C18H21N7 B6435861 4-cyclopropyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine CAS No. 2549044-50-8](/img/structure/B6435861.png)
4-cyclopropyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
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Overview
Description
This compound is a pyrimidine derivative . Pyrimidines are six-membered heterocyclic organic compounds containing two nitrogen atoms at the 1st and 3rd positions . They are an essential base component of the genetic material of deoxyribonucleic acid (DNA) and have demonstrated various biological activities .
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves the condensation of certain compounds followed by cyclization . For example, the synthesis of 5-acetyl-4-aminopyrimidines involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to pyrido [2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using techniques such as IR spectroscopy and NMR spectroscopy . For instance, the IR spectrum can provide information about the presence of functional groups, while the NMR spectrum can provide information about the types of hydrogen and carbon atoms present in the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound can be studied using various techniques. For example, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino [4,5-d][1,3]oxazines .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For example, the yield, melting point, and IR and NMR spectra can provide information about the compound’s physical and chemical properties .Scientific Research Applications
Anticancer Applications
This compound has been used in the design and synthesis of new series of pyrrolo [2,3-d]pyrimidine derivatives . These derivatives have shown promising results in in vitro anticancer studies against seven selected human cancer cell lines, namely, MCF7, A549, HCT116, PC3, HePG2, PACA2, and BJ1 . Some of these compounds were found to be more active than doxorubicin, a commonly used chemotherapy drug .
Molecular Docking Studies
Molecular docking studies have been conducted with these compounds, which showed promising binding affinities against Bcl2 anti-apoptotic protein . This suggests potential applications in the development of new drugs targeting this protein.
Gene Expression Studies
These compounds have been found to affect the expression of several genes. For example, P53, BAX, DR4, and DR5 were up-regulated, while Bcl2, Il-8, and CDK4 were down-regulated in treated MCF7 cells . This indicates potential applications in gene therapy and personalized medicine.
Apoptosis Induction
The compound has been found to induce apoptosis in HepG2 cells . This is accompanied by a notable increase in proapoptotic proteins caspase-3 and Bax, as well as the downregulation of Bcl-2 activity . This suggests potential applications in the treatment of liver cancer.
Multi-Targeted Kinase Inhibition
Some derivatives of the compound have shown significant activity against EGFR, Her2, VEGFR2, and CDK2 enzymes . This suggests potential applications in the development of multi-targeted kinase inhibitors.
Cell Cycle Arrest
The compound has been found to cause cell cycle arrest at the G1/S phase in MCF7 cells . This suggests potential applications in the development of new drugs that can halt the growth of cancer cells.
Anti-Diabetic Potential
Pyrrolo [2,3-d] pyrimidine-linked hybrids have been designed, synthesized, and investigated for in vitro anti-diabetic potential . This suggests potential applications in the treatment of diabetes.
Development of CDK2 Inhibitors
Derivatives based on the pyrazolo [3,4-d]pyrimidine scaffold have been developed as novel CDK2 inhibitors . This suggests potential applications in the development of new drugs targeting CDK2, a protein kinase involved in cell cycle regulation .
Mechanism of Action
Target of Action
The compound “4-cyclopropyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine” primarily targets Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase .
Mode of Action
This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, which is necessary for the kinase’s activity . This inhibition disrupts the progression of the cell cycle, particularly the transition from the G1 phase to the S phase .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the cell cycle . By inhibiting CDK2, the compound prevents the progression of the cell cycle from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cells .
Result of Action
The inhibition of CDK2 by this compound leads to significant cellular effects. It can cause cell cycle arrest at the G1/S phase, preventing cells from proliferating . Additionally, it can induce apoptosis , or programmed cell death, in certain cell lines . This dual action against cell proliferation and survival makes it a promising candidate for cancer treatment .
properties
IUPAC Name |
4-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N7/c1-12-22-15(13-2-3-13)10-16(23-12)24-6-8-25(9-7-24)18-14-4-5-19-17(14)20-11-21-18/h4-5,10-11,13H,2-3,6-9H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YODHLOZOYTVEFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3C=CN4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine |
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